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Compound of Interest

Compound Name: Ethyl 5-acetyl-2-ethoxybenzoate

CAS No.: 216143-90-7

Cat. No.: B1335846

Get Quote

Executive Summary & Application Context
Ethyl 5-acetyl-2-ethoxybenzoate (CAS 216143-90-7) is a critical pharmacophore

intermediate, primarily utilized in the synthesis of benzofuran and coumarin scaffolds for active

pharmaceutical ingredients (APIs).[1] Its structural integrity hinges on the precise arrangement

of three oxygenated functionalities on the benzene core: a ketone at position 5, an ethoxy ether

at position 2, and an ethyl ester at position 1.

For researchers in drug development, the Infrared (IR) spectrum of this compound is not

merely a fingerprint; it is a diagnostic tool for monitoring the efficiency of Friedel-Crafts

acylations or esterification reactions. This guide provides a definitive assignment of vibrational

modes, distinguishing the target molecule from common impurities like 5-acetyl-2-

ethoxybenzoic acid (hydrolysis product) or ethyl 2-ethoxybenzoate (starting material).[1]

Structural Dissection & Vibrational Logic
Before analyzing the spectrum, we must establish the causality of the absorption bands based

on the molecule's electronic environment.
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The Conjugation Effect
This molecule possesses two carbonyl groups (

), but they are not magnetically or vibrationally equivalent.

The Ester Carbonyl (Pos 1): Conjugated to the aromatic ring, but the induction from the

ethoxy group at the ortho position influences its frequency.

The Ketone Carbonyl (Pos 5): The acetyl group is para to the ethoxy donor. The resonance

donation from the ethoxy oxygen into the ring increases electron density at position 5,

slightly weakening the ketone bond character and shifting the absorption to a lower

wavenumber compared to a non-conjugated ketone.

The "Rule of Three" for Esters
As noted in spectroscopic literature, aromatic esters follow a distinct pattern involving three

intense peaks: the

stretch and two distinct

stretches (acyl-oxygen and alkyl-oxygen).[1][2]

Spectral Assignment Table
The following data synthesizes experimental baselines from salicylate derivatives and

theoretical shifts for the acetyl substituent.

Table 1: Diagnostic IR Bands for Ethyl 5-acetyl-2-ethoxybenzoate
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Frequency
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)

Intensity
Functional Group
Assignment

Mechanistic Insight

2980 - 2900 Medium Stretch (Aliphatic)

Asymmetric/symmetri

c stretching of ethyl

groups (ester tail +

ethoxy ether).[1]

1735 - 1720 Strong Stretch (Ester)

The ester carbonyl.[1]

Typically higher

frequency than the

ketone due to the

electronegative alkoxy

oxygen.

1685 - 1670 Strong Stretch (Ketone)

The acetyl carbonyl.

[1] Shifted to lower

wavenumbers due to

conjugation with the

aromatic ring and

resonance with the

para-ethoxy group.[1]

1600, 1580 Medium Ring Stretch

Characteristic

"breathing" modes of

the benzene ring.

1260 - 1240 Strong Asym.[1] Stretch

(Ether)

The aryl-alkyl ether

bond (Ar-O-Et).[1]

Often the strongest

peak in the fingerprint

region.
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1130 - 1050 Strong Stretch (Ester)

The

stretch of the ethyl

ester.[1] Part of the

"Rule of Three."[2][3]

830 - 810 Strong Out-of-Plane Bending

Diagnostic for 1,2,4-

or 1,2,5-trisubstituted

benzene rings (two

adjacent H, one

isolated H).

Critical QC Note: If you observe a broad band spanning 3200–2500 cm⁻¹, your sample is

contaminated with 5-acetyl-2-ethoxybenzoic acid (hydrolysis impurity).[1] If the peak at 1680

cm⁻¹ is absent, the acetylation at position 5 failed.

Synthesis Validation Protocol
To ensure the spectrum above correlates to a valid sample, the synthesis pathway must be

understood. The most robust route involves the acetylation of ethyl 2-ethoxybenzoate.[1]

Experimental Workflow (Friedel-Crafts Acylation)
Reagents: Ethyl 2-ethoxybenzoate (Substrate), Acetyl Chloride (Acylating agent), Aluminum

Chloride (

, Catalyst).

Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane.

Mechanism: The ethoxy group activates the ring, directing the acetyl group primarily to the

para position (position 5 relative to the ester).
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Purification: Crystallization from Ethyl Acetate/Hexane.

QC Decision Logic
The following diagram illustrates the logical flow for validating the product using IR

spectroscopy.
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Figure 1: Spectroscopic Quality Control Decision Tree for CAS 216143-90-7.
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Advanced Analysis: Differentiating Isomers
In industrial synthesis, regioselectivity is rarely 100%. The 3-acetyl isomer is a potential

byproduct.

Steric Hindrance: The 3-position is sandwiched between the ester and the ethoxy group.[1]

Substitution here is sterically unfavorable but possible.

IR Differentiation:

5-acetyl (Target): The carbonyl is relatively free.[1] Ketone peak ~1680 cm⁻¹.[4]

3-acetyl (Impurity): The acetyl group at position 3 may suffer from steric twisting, reducing

conjugation and potentially shifting the ketone stretch to a higher wavenumber (closer to

1700 cm⁻¹), merging it closer to the ester peak.

Fingerprint Region: The out-of-plane C-H bending patterns will differ significantly. The

1,2,3-trisubstitution pattern of the impurity typically yields bands near 770 cm⁻¹, distinct

from the 820 cm⁻¹ of the target 1,2,5-pattern.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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